Cas no 1005499-49-9 (Methyl 3'-(ethylsulfonyl)-4-methyl-5-nitrobiphenyl-3-carboxylate)

• Product Name: Methyl 3'-(ethylsulfonyl)-4-methyl-5-nitrobiphenyl-3-carboxylate
• CAS No: 1005499-49-9
• MF: C₁₇H₁₇NO₆S
• MW: 363.384983778
• MDL: MFCD22124624
• CID: 1126035
• PubChem ID: 58028182
• Update Time: 2025-04-20

Methyl 3'-(ethylsulfonyl)-4-methyl-5-nitrobiphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3'-(ethylsulfonyl)-4-methyl-5-nitro-3-biphenylcarboxylate
• HMS551H05
• methyl 5-nitro-2-(phenylthio)benzoate
• Oprea1_588423
• CTK8I4139
• AB3984
• AC1MD7OJ
• Maybridge1_003503
• methyl 5-nitro-3'-(ethylsulfonyl)-4-methylbiphenyl-3-carboxylate
• Methyl 3'-(ethylsulfonyl)-4-Methyl-5-nitrobiphenyl-3-carboxylate
• Methyl 3-(ethylsulfonyl)-4-methyl-5-nitro-[1,1-biphenyl]-3-carboxylate
• Methyl 3-(ethylsulfonyl)-4-methyl-5-nitrobiphenyl-3-carboxylate
• ZGABESXJCIMQSM-UHFFFAOYSA-N
• Methyl 3'-(ethylsulfonyl)-4-methyl-5-nitro-[1,1'-biphenyl]-3-carboxylate
• AKOS037649898
• Methyl3-(ethylsulfonyl)-4-methyl-5-nitrobiphenyl-3-carboxylate
• Methyl 3a(2)-(ethylsulfonyl)-4-methyl-5-nitro[1,1a(2)-biphenyl]-3-carboxylate
• CS-M1275
• 1005499-49-9
• DTXSID501152069
• CS-13851
• SCHEMBL3947151
• methyl 5-(3-ethylsulfonylphenyl)-2-methyl-3-nitrobenzoate
• Methyl 3'-(ethylsulfonyl)-4-methyl-5-nitrobiphenyl-3-carboxylate

• MDL： MFCD22124624
• Inchi： 1S/C17H17NO6S/c1-4-25(22,23)14-7-5-6-12(8-14)13-9-15(17(19)24-3)11(2)16(10-13)18(20)21/h5-10H,4H2,1-3H3
• InChI Key： ZGABESXJCIMQSM-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=C(C=1)C1C=C(C(C)=C(C(=O)OC)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 363.07765844g/mol
• Monoisotopic Mass: 363.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives